Cas no 956764-90-2 (3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956764-90-2
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 3107046
• PubChem ID: 3473257
• Update Time: 2025-10-31

3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
• AKOS000118542
• AB00728489-01
• GNB76490
• 102-572-8
• Z56347012
• EN300-09561
• CS-0221599
• G27308
• 956764-90-2
• CCG-304992
• 3-(2-methylphenyl)-1-phenylpyrazole-4-carboxylic acid

• Inchi： 1S/C17H14N2O2/c1-12-7-5-6-10-14(12)16-15(17(20)21)11-19(18-16)13-8-3-2-4-9-13/h2-11H,1H3,(H,20,21)
• InChI Key： TXZZVNJBDDMPDJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 278.105527694Da
• Monoisotopic Mass: 278.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 956764-90-2)

3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 956764-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a pyrazole derivative, it belongs to a class of heterocyclic compounds known for their diverse biological activities. The presence of both methylphenyl and phenyl groups in its structure enhances its potential as a building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.

Recent studies highlight the growing interest in pyrazole-based compounds like 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid for their role in addressing antibiotic resistance, a critical global health challenge. Researchers are exploring its derivatives as potential inhibitors of bacterial efflux pumps, which could revolutionize treatments for multidrug-resistant infections. This aligns with the surge in searches for "next-generation antibiotics" and "novel antimicrobial scaffolds" across scientific databases and AI-driven platforms.

The compound's carboxylic acid functionality makes it particularly valuable in medicinal chemistry, enabling facile derivatization into esters, amides, or salts for improved bioavailability. Patent analyses reveal increasing applications of CAS 956764-90-2 in kinase inhibitor development, especially for oncology targets. This correlates with trending queries about "targeted cancer therapies" and "small molecule kinase modulators" in both academic and industry circles.

From a synthetic chemistry perspective, 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid demonstrates remarkable versatility. Its synthesis typically involves Knorr pyrazole formation followed by selective functionalization, with recent literature emphasizing green chemistry approaches to reduce environmental impact. This responds to the growing demand for "sustainable synthetic methodologies" in the chemical industry, as evidenced by search trend data.

Analytical characterization of 956764-90-2 employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's physicochemical properties - such as its moderate lipophilicity (predicted LogP ~3.2) and aqueous solubility profile - make it particularly interesting for formulation scientists addressing "drug delivery challenges," another hot topic in pharmaceutical forums.

In material science applications, derivatives of 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid have shown promise as organic semiconductors and luminescent materials. This connects with emerging searches for "organic electronic materials" and "molecular photonics," particularly in the context of flexible electronics and OLED technology development.

Quality control protocols for CAS 956764-90-2 emphasize strict purity standards (>98% by HPLC), with particular attention to residual solvents and heavy metal content. These specifications align with current Good Manufacturing Practice (cGMP) requirements, reflecting industry responses to regulatory scrutiny of pharmaceutical intermediates - a subject generating increasing search volume in quality assurance communities.

The commercial availability of 3-(2-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid through specialty chemical suppliers has expanded significantly since 2020, with pricing trends indicating growing demand. Market intelligence suggests particular interest from contract research organizations working on fragment-based drug discovery, correlating with search spikes for "fragment libraries" and "lead generation compounds."

Future research directions for this compound class may explore its potential in neurodegenerative disease therapeutics, given structural similarities to known neuroprotective agents. This anticipates growing scientific and public interest in "Alzheimer's disease treatments" and "neuroinflammation modulators," as reflected in search engine query patterns and funding agency priorities.